Cas no 2694722-39-7 (tert-butyl 5-oxa-11-azadispiro3.1.3^{6}.3^{4}dodecane-11-carboxylate)

• Product Name: tert-butyl 5-oxa-11-azadispiro3.1.3^{6}.3^{4}dodecane-11-carboxylate
• CAS No: 2694722-39-7
• MF: C₁₅H₂₅NO₃
• MW: 267.363904714584
• CID: 5614129
• PubChem ID: 165941911
• Update Time: 2025-10-29

tert-butyl 5-oxa-11-azadispiro3.1.3^{6}.3^{4}dodecane-11-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-33050491
• 2694722-39-7
• tert-butyl 5-oxa-11-azadispiro[3.1.3^{6}.3^{4}]dodecane-11-carboxylate
• tert-butyl 5-oxa-11-azadispiro3.1.3^{6}.3^{4}dodecane-11-carboxylate

• Inchi： 1S/C15H25NO3/c1-13(2,3)18-12(17)16-10-14(6-4-7-14)19-15(11-16)8-5-9-15/h4-11H2,1-3H3
• InChI Key： OAKLLGPBYYZKMM-UHFFFAOYSA-N
• SMILES： O1C2(CN(C(=O)OC(C)(C)C)CC31CCC3)CCC2

Computed Properties

• Exact Mass: 267.18344366g/mol
• Monoisotopic Mass: 267.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 5-oxa-11-azadispiro3.1.3^{6}.3^{4}dodecane-11-carboxylate

Introduction to Tert-butyl 5-oxa-11-azadispiro3.1.3⁶.3⁴dodecane-11-carboxylate (CAS No: 2694722-39-7)

The compound Tert-butyl 5-oxa-11-azadispiro3.1.3⁶.3⁴dodecane-11-carboxylate, identified by its CAS number 2694722-39-7, represents a fascinating molecular structure with significant implications in the field of medicinal chemistry and drug discovery. This spirocyclic compound features a unique combination of heterocyclic rings, including an azacycloheptane and an oxetane moiety, linked through a spiro carbon atom. The presence of the tert-butyl group at the carboxyl position introduces steric hindrance, which can modulate the compound's pharmacokinetic properties and binding affinity to biological targets.

The structural complexity of Tert-butyl 5-oxa-11-azadispiro3.1.3⁶.3⁴dodecane-11-carboxylate makes it a promising candidate for further exploration in the development of novel therapeutic agents. Spirocyclic compounds are known for their rigid conformation, which can enhance binding specificity and reduce the likelihood of off-target interactions. The azacycloheptane ring, in particular, has been extensively studied for its potential as a pharmacophore in various drug classes, including antiviral and anticancer agents.

In recent years, there has been growing interest in the synthesis and characterization of spirocyclic azacycles due to their unique structural features and biological activities. The 5-oxa substituent in this compound contributes to its overall stability and reactivity, making it a versatile scaffold for chemical modifications. Researchers have been exploring various derivatives of this molecule to optimize its pharmacological properties, including solubility, bioavailability, and metabolic stability.

The tert-butyl carboxylate moiety serves as a critical functional group that influences both the compound's solubility in organic solvents and its interaction with biological targets. This group can also be modified through esterification or amidation reactions to fine-tune the compound's pharmacokinetic profile. The spiro connection between the azacycloheptane and oxetane rings creates a rigid framework that can be exploited to improve binding affinity and selectivity for specific enzymes or receptors.

Recent studies have highlighted the potential of Tert-butyl 5-oxa-11-azadispiro3.1.3⁶.3⁴dodecane-11-carboxylate as a lead compound for the development of drugs targeting neurological disorders. The unique spatial arrangement of functional groups in this molecule allows it to interact with multiple binding sites on biological targets, potentially leading to synergistic therapeutic effects. Additionally, the spirocyclic core provides a scaffold that can be easily modified to explore different chemical space, enabling the discovery of novel analogs with enhanced biological activity.

The synthesis of Tert-butyl 5-oxa-11-azadispiro3.1.3⁶.3⁴dodecane-11-carboxylate involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps in the synthesis include ring formation reactions, such as intramolecular cyclization or metal-catalyzed coupling reactions, followed by functional group modifications to introduce the desired substituents. Advanced spectroscopic techniques, such as NMR and mass spectrometry, are essential for confirming the structural integrity of the compound at each stage of synthesis.

The pharmacological evaluation of Tert-butyl 5-oxa-11-azadispiro3.1.3⁶.3⁴dodecane-11-carboxylate has revealed promising results in preclinical studies. The compound demonstrates moderate affinity for several target proteins involved in neurological disorders, suggesting its potential as a therapeutic agent. Further research is needed to fully elucidate its mechanism of action and to assess its safety profile in vivo. In vitro studies have shown that this compound can modulate neurotransmitter release and receptor activity, which could be beneficial in treating conditions such as epilepsy or Parkinson's disease.

The development of novel drug candidates often requires interdisciplinary collaboration between chemists, biologists, and pharmacologists to ensure that synthetic molecules meet both structural and functional requirements. Tert-butyl 5-oxa-11-azadispiro3.1.3⁶.3⁴dodecane-11-carboxylate exemplifies how complex molecular architectures can lead to innovative therapeutic solutions when combined with rigorous scientific investigation.

In conclusion, Tert-butyl 5-oxa-11-azadispiro3.1.3⁶.3⁴dodecane-11-carboxylate (CAS No: 2694722-39-7) is a structurally unique compound with significant potential in medicinal chemistry and drug discovery. Its complex spirocyclic framework and functional groups make it an attractive scaffold for developing novel therapeutic agents targeting neurological disorders and other diseases. Continued research into this molecule will likely uncover new insights into its pharmacological properties and applications in human health.